3-Chloro-4-hydroxy-5-trifluoromethyl-benzaldehyde
Cat. No. B8541704
M. Wt: 224.56 g/mol
InChI Key: UTGRKBHDALKNHG-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Name
OCc1cc(Cl)c(O)c(C(F)(F)F)c1
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Identifiers
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REACTION_SMILES
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[Cl:15][CH2:16][Cl:17].[Cl:1][c:2]1[c:3]([OH:14])[c:4]([C:10]([F:11])([F:12])[F:13])[cH:5][c:6]([CH2:8][OH:9])[cH:7]1>>[Cl:1][c:2]1[c:3]([OH:14])[c:4]([C:10]([F:11])([F:12])[F:13])[cH:5][c:6]([CH:8]=[O:9])[cH:7]1
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Inputs
Step One
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Name
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|
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
|
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Smiles
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ClCCl
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Name
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OCc1cc(Cl)c(O)c(C(F)(F)F)c1
|
|
Quantity
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Extracted from reaction SMILES
|
|
Type
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reactant
|
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Smiles
|
OCc1cc(Cl)c(O)c(C(F)(F)F)c1
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Outcomes
Product
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Name
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|
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Type
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product
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Smiles
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O=Cc1cc(Cl)c(O)c(C(F)(F)F)c1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
